Cas no 951385-68-5 (Sildenafil-d8)

• Product Name: Sildenafil-d8
• CAS No: 951385-68-5
• MF: C₂₂H₃₀N₆O₄S
• MW: 482.625696659088
• CID: 1065771
• PubChem ID: 135949536
• Update Time: 2025-06-23

Sildenafil-d8 Chemical and Physical Properties

Names and Identifiers

• Sildenafil-d8 (piperazine-d8)
• Sildenafil-d8
• 5-[2-ethoxy-5-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• CS-0137098
• DTXSID00649150
• F91307
• 5-{2-Ethoxy-5-[4-methyl(~2~H_8_)piperazine-1-sulfonyl]phenyl}-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• BNB38568
• 951385-68-5
• SS-4486
• HY-15025S1
• 5-[2-ethoxy-5-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• AKOS016339591
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl-2,2,3,3,5,5,6,6-d8); BDD 10402sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-

• Inchi： 1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)/i10D2,11D2,12D2,13D2
• InChI Key： BNRNXUUZRGQAQC-BGKXKQMNSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C1([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 482.25513860g/mol
• Monoisotopic Mass: 482.25513860g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų